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Compound of Interest

Compound Name: (E)-5-Octadecene

Cat. No.: B15600944 Get Quote

An In-depth Technical Guide to (E)-5-Octadecene for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of (E)-5-Octadecene, a long-chain

alkene with significant biological activity. This document consolidates key chemical and

physical data, explores its primary application as a semiochemical, outlines relevant

experimental methodologies, and presents a plausible synthetic approach. The information is

intended for researchers, scientists, and professionals in drug development and related fields

who require detailed technical information on this compound.

Chemical and Physical Properties
(E)-5-Octadecene is a monounsaturated aliphatic hydrocarbon. Its fundamental properties are

summarized in the table below, providing a quick reference for laboratory and research

applications.

Property Value

CAS Number 7206-21-5

Molecular Formula C₁₈H₃₆

Molecular Weight 252.48 g/mol

Synonyms (5E)-5-Octadecene, trans-5-Octadecene
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Biological Activity and Mechanism of Action
The primary documented biological role of (E)-5-Octadecene is as a sex pheromone

communication disruptor in the rice stem borer moth, Chilo suppressalis Walker.[1][2][3]

Pheromones are crucial for mate location in many lepidopteran species, and introducing

synthetic analogues into the environment can interfere with this process, offering a targeted

method for pest management.[4][5][6]

The precise signaling pathway of (E)-5-Octadecene has not been elucidated in detail.

However, the mechanism of pheromone disruption in moths is generally understood to occur

through several non-mutually exclusive pathways.[7][8] These include:

Competitive Attraction (False-trail Following): Male moths are attracted to the synthetic

pheromone sources, leading them away from females.[8]

Sensory Adaptation and Habituation: Prolonged exposure to high concentrations of the

synthetic pheromone can desensitize the olfactory receptors on the male's antennae

(adaptation) or lead to a reduced response from the central nervous system (habituation).[8]

Camouflage: The high concentration of synthetic pheromone in the atmosphere can mask

the natural pheromone plumes released by females, making them undetectable to males.[7]

These mechanisms collectively reduce the probability of successful mating, thereby controlling

the pest population.

Conceptual Diagram of Pheromone Disruption
The following diagram illustrates the general principle of mating disruption using synthetic

pheromones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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